4-[(3-chlorophenyl)methyl]piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-[(3-chlorophenyl)methyl]piperidin-4-ol” is a chemical compound with the CAS Number: 1803590-21-7 . It has a molecular weight of 262.18 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H16ClNO.ClH/c13-11-3-1-2-10 (8-11)9-12 (15)4-6-14-7-5-12;/h1-3,8,14-15H,4-7,9H2;1H . This indicates that the compound contains one nitrogen atom, one oxygen atom, two chlorine atoms, 12 carbon atoms, 16 hydrogen atoms, and one additional hydrogen atom from the hydrochloride group .Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 262.18 .Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary target of 4-[(3-chlorophenyl)methyl]piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and plays a crucial role in the process of HIV-1 entry .
Mode of Action
This compound interacts with its target, the CCR5 receptor, by anchoring to the receptor via a strong salt-bridge interaction . This interaction is facilitated by the basic nitrogen atom present in the compound . The compound also contains two or more lipophilic groups, which is a common feature of most CCR5 antagonists .
Biochemical Pathways
The interaction of this compound with the CCR5 receptor affects the HIV-1 entry process . By blocking the CCR5 receptor, the compound prevents the entry of HIV-1 strains into cells .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-chlorophenyl)methyl]piperidin-4-ol involves the conversion of 3-chlorobenzyl chloride to 4-[(3-chlorophenyl)methyl]piperidine, followed by the reduction of the resulting imine to the final product.", "Starting Materials": [ "3-chlorobenzyl chloride", "piperidine", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 3-chlorobenzyl chloride is reacted with piperidine in ethanol to form 4-[(3-chlorophenyl)methyl]piperidine.", "Step 2: The resulting imine is reduced using sodium borohydride in acetic acid to form 4-[(3-chlorophenyl)methyl]piperidin-4-ol." ] } | |
CAS No. |
1226037-33-7 |
Molecular Formula |
C12H16ClNO |
Molecular Weight |
225.71 g/mol |
IUPAC Name |
4-[(3-chlorophenyl)methyl]piperidin-4-ol |
InChI |
InChI=1S/C12H16ClNO/c13-11-3-1-2-10(8-11)9-12(15)4-6-14-7-5-12/h1-3,8,14-15H,4-7,9H2 |
InChI Key |
PKPWMGLMTRZDRJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1(CC2=CC(=CC=C2)Cl)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.